(5-Amino-3-methyl-pyrazol-1-YL)-acetic acid methylester hydrochloride

• IUPAC Name: methyl 2-(5-amino-3-methylpyrazol-1-yl)acetate;hydrochloride
• InChI: InChI=1S/C7H11N3O2.ClH/c1-5-3-6(8)10(9-5)4-7(11)12-2;/h3H,4,8H2,1-2H3;1H
• InChI Key: RECIIQYLVAMSMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)N)CC(=O)OC.Cl
• Molecular Formula: C7H12ClN3O2
• Molecular Weight: 205.64 g/mol

Description

Molecular Structure Analysis

The molecular structure of “(5-Amino-3-methyl-pyrazol-1-YL)-acetic acid methylester hydrochloride” is represented by the SMILES string NC1=CC(C)=NN1CC(O)=O.[H]Cl. The empirical formula is C6H10ClN3O2 and the molecular weight is 191.62.

Physical And Chemical Properties Analysis

“(5-Amino-3-methyl-pyrazol-1-YL)-acetic acid methylester hydrochloride” is a solid compound. The empirical formula is C6H10ClN3O2, and the molecular weight is 191.62.

Scientific Research Applications

Synthesis and Characterization

• Regioselective Synthesis : The compound's derivatives are involved in the highly regioselective synthesis of halomethylated pyrazolo[1,5-a]pyrimidines and aryl[heteroaryl]pyrazolo[1,5-a]pyrimidines, demonstrating its versatility in organic synthesis (Martins et al., 2009).
• Anticancer Properties : Pyrazole derivatives, including those related to the given compound, show significant anticancer properties. These derivatives structurally mimic biogenic purines, which are critical in medical research (Sindhu Jose, 2017).

Coordination with Metal Ions

• Selective Coordination : Derivatives of the compound have been used in selective coordination studies with metal ions like cobalt(II) and copper(II), contributing to the field of coordination chemistry (Hadda et al., 2007).

Green Chemistry Applications

• Solvent-Free Synthesis : Derivatives of this compound have been synthesized using green chemistry principles, such as solvent-free conditions, which is important for sustainable and environmentally friendly chemical practices (Al-Matar et al., 2010).

Heterocyclic Chemistry

• Ring Transformation : The compound's derivatives are involved in the ring transformation of benzoxazepines into spirobenzoxazoles and other complex heterocyclic systems, showing its importance in heterocyclic chemistry (Kurasawa et al., 1988).

Novel Synthetic Pathways

• Multi-Component Reactions : The compound's derivatives are key in novel multi-component reactions, facilitating the synthesis of complex organic molecules, which is a significant aspect of synthetic organic chemistry (Xiao et al., 2011).

Corrosion Inhibition

• Steel Corrosion Inhibition : Pyrazole derivatives, related to the compound , have been shown to be effective corrosion inhibitors for steel in acidic environments, indicating its potential in industrial applications (Herrag et al., 2007).

Safety and Hazards

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